Cas no 141627-42-1 ((2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone)

• Product Name: (2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone
• CAS No: 141627-42-1
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• MDL: MFCD14525623
• CID: 98069
• PubChem ID: 22595055
• Update Time: 2025-07-02

(2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone
• (2-butyl-5-nitro-1-benzofuran-3-yl)-(4-methoxyphenyl)methanone
• (2-butyl-5-nitro-3-benzofuranyl)(4-methoxyphenyl)Methanone
• 2-BUTYL-3-(4-METHOXYBENZOYL)-5-NITROBENZOFURAN
• Dronedarone Intermediate Ⅲ
• Methanone,(2-butyl-5-nitro-3-benzofuranyl)(4-methoxyphenyl)-
• CL4580
• QC-8893
• Methanone, (2-butyl-5-nitro-3-benzofuranyl)(4-methoxyphenyl)-
• WYALRXZJYXWYGR-UHFFFAOYSA-N
• BCP14016
• CB0016
• AB0030918
• AX8231647
• X3191
• ST24020186
• 627B421
• 2-n-butyl-3-(4-met
• CS-M0181
• (2-Butyl-5-nitro-3-benzofuryl)(4-methoxyphenyl)methanone
• 2-n-butyl-3-(4-methoxybenzoyl)-5-nitrobenzofuran
• 2-n-butyl-3-(4-methoxy-benzoyl)-5-nitro-benzofuran
• AMY40871
• 2-n-butyl 3-(4-methoxy benzoyl) 5-nitro benzofuran
• AKOS015901847
• AC-25776
• SCHEMBL422204
• DS-17943
• SCHEMBL283212
• DTXSID90626718
• SY106264
• MFCD14525623
• 141627-42-1
• (2-Butyl-5-nitro-1-benzofuran-3-yl)(4-methoxyphenyl)methanone
• 2-butyl-3-(4-methoxybenzoyl)-5-nitro-1-benzofuran
• FT-0686414
• DB-063389

• MDL： MFCD14525623
• Inchi： 1S/C20H19NO5/c1-3-4-5-18-19(20(22)13-6-9-15(25-2)10-7-13)16-12-14(21(23)24)8-11-17(16)26-18/h6-12H,3-5H2,1-2H3
• InChI Key： WYALRXZJYXWYGR-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C(C2C=CC(=CC=2)OC)=O)=C1CCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 353.12600
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3
• XLogP3: 5.2

Experimental Properties

• Boiling Point: 537.726°C at 760 mmHg
• PSA: 85.26000
• LogP: 5.44640

(2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone Security Information

• Hazard Statement： H302-H315-H319
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone

Comprehensive Analysis of (2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone (CAS No. 141627-42-1)

The compound (2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone, identified by its CAS No. 141627-42-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. This benzofuran derivative is characterized by its unique structural features, including a 2-butyl-5-nitrobenzofuran core and a 4-methoxyphenyl methanone group. These functional groups contribute to its potential applications in drug discovery and advanced material synthesis.

In recent years, the demand for novel benzofuran derivatives has surged due to their diverse biological activities. Researchers are particularly interested in the nitrobenzofuran moiety, which is known for its electron-withdrawing properties and potential role in modulating biological targets. The 4-methoxyphenyl group, on the other hand, is often associated with enhanced bioavailability and metabolic stability, making this compound a promising candidate for further investigation.

The synthesis of (2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone typically involves multi-step organic reactions, including condensation and nitration processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and structural integrity. These methods are critical for researchers who rely on high-quality compounds for their studies.

One of the most frequently asked questions about this compound is its potential applications in medicinal chemistry. Preliminary studies suggest that derivatives of nitrobenzofuran may exhibit antimicrobial, anti-inflammatory, or even anticancer properties. However, extensive research is still needed to validate these claims and explore its mechanism of action. The 2-butyl substituent could play a key role in enhancing lipophilicity, which is crucial for drug penetration into cellular membranes.

From a material science perspective, (2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone has shown promise in the development of organic semiconductors and photoluminescent materials. The nitro and methoxy groups contribute to its electronic properties, making it a potential candidate for optoelectronic devices. Researchers are also exploring its use in polymer chemistry, where it could serve as a building block for functional materials.

Environmental and safety considerations are paramount when handling this compound. While it is not classified as a hazardous material, standard laboratory precautions should be followed. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability. The compound's CAS No. 141627-42-1 is a critical identifier for regulatory compliance and safety documentation.

In conclusion, (2-Butyl-5-nitrobenzofuran-3-yl)(4-methoxyphenyl)methanone represents a fascinating area of research with broad implications for both pharmaceutical and material sciences. Its unique structural attributes and potential applications make it a compound of significant interest. As scientific advancements continue, further studies will undoubtedly uncover new possibilities for this versatile molecule.